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Compound of Interest

Compound Name: Avanafil-d4

Cat. No.: B12364644

The fundamental molecular characteristics of Avanafil-d4 are summarized in the table below.
This data is critical for the accurate preparation of standards and the interpretation of analytical
results.

Property Value
Chemical Formula C23H22D4CIN7O3[1][2][3]
Molecular Weight 487.98 g/mol [2][3]

(S)-4-((3-chloro-4-methoxybenzyl)amino)-2-(2-
(hydroxymethyl-d2)pyrrolidin-1-yl-5,5-d2)-N-
(pyrimidin-2-ylmethyl)pyrimidine-5-

Chemical Name

carboxamide[2][3]

Unlabeled Avanafil: A Comparative Reference

For contextual understanding and comparative analysis, the corresponding properties of the
unlabeled Avanafil are provided.

Property Value
Chemical Formula C23H26CIN7O3[4][5]
Molecular Weight 483.95 g/mol [2][5]
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Logical Relationship: Isotopic Labeling

The primary distinction between Avanafil and Avanafil-d4 lies in the isotopic substitution of four
hydrogen atoms with deuterium. This modification is fundamental to its utility as an internal
standard in mass spectrometry-based bioanalytical methods. The following diagram illustrates

this relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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